4-(Azidomethyl)-2-bromo-1,3-thiazole

• IUPAC Name: 4-(azidomethyl)-2-bromo-1,3-thiazole
• InChI: InChI=1S/C4H3BrN4S/c5-4-8-3(2-10-4)1-7-9-6/h2H,1H2
• InChI Key: UXGBWVOCKXLUNX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)Br)CN=[N+]=[N-]
• Molecular Formula: C4H3BrN4S
• Molecular Weight: 219.07 g/mol

Description

The compound “4-(Azidomethyl)-2-bromo-1,3-thiazole” contains several functional groups: an azide group (-N3), a bromine atom, and a thiazole ring. The azide group is known for its high reactivity and is often used in click chemistry. The bromine atom could potentially be used for further reactions, such as coupling reactions. The thiazole ring is a heterocyclic compound containing both sulfur and nitrogen in the ring.

Chemical Reactions Analysis

Azides are known to participate in a variety of reactions. One of the most common is the Huisgen 1,3-dipolar cycloaddition, also known as a “click” reaction, which involves the reaction of an azide with an alkyne to form a 1,2,3-triazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as solubility, melting point, boiling point, and reactivity can be influenced by the functional groups present in the compound. For example, the presence of an azide group could make the compound highly reactive.

Scientific Research Applications

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Quantitative Analysis of Azido Impurities

Azides find practical applications beyond synthesis. .

Click Chemistry: 1,3-Dipolar Cycloaddition

One of the most prominent reactions involving organic azides is the copper(I)-catalyzed Huisgen 1,3-dipolar cycloaddition with alkynes. .

Safety and Hazards

Azides are known to be potentially explosive and should be handled with care. They can also be toxic. Without specific safety data for “4-(Azidomethyl)-2-bromo-1,3-thiazole”, it’s important to handle this compound with the same caution as other azides.